2-Amino-N-(thiazol-2-yl)acetamide dihydrochloride
Overview
Description
“2-Amino-N-(thiazol-2-yl)acetamide dihydrochloride” is a compound that features a thiazole core, which is a heterocyclic amine. It can also be considered a cyclic isothiourea . This compound is mainly of academic interest, with few exceptions .
Synthesis Analysis
The synthesis of 2-aminothiazole derivatives often involves the condensation of thiourea and an alpha-halo ketone . In an adaptation of the Robinson-Gabriel synthesis, a 2-acylamino-ketone reacts with phosphorus pentasulfide .
Scientific Research Applications
Anticancer Research
The 2-aminothiazole scaffold, which is a core structure in N1-1,3-Thiazol-2-ylglycinamide dihydrochloride, has been identified as a promising moiety in the development of anticancer agents . This compound has been part of studies that explore its efficacy in inhibiting the growth of various cancer cell lines, including breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate cancers. Its potential lies in its ability to decrease drug resistance and reduce side effects associated with traditional chemotherapy .
Antimicrobial Activity
Research has documented the antimicrobial properties of 2-aminothiazole derivatives . N1-1,3-Thiazol-2-ylglycinamide dihydrochloride could be used to develop new antimicrobial agents that are effective against a range of bacterial and fungal pathogens. This is particularly important in the face of rising antibiotic resistance.
Anti-inflammatory and Analgesic Applications
The anti-inflammatory and analgesic activities of thiazole derivatives have been highlighted in various studies . N1-1,3-Thiazol-2-ylglycinamide dihydrochloride may contribute to the development of new medications aimed at treating inflammatory conditions and pain management.
Anticonvulsant Potential
2-aminothiazole compounds have shown promise as anticonvulsants . This suggests that N1-1,3-Thiazol-2-ylglycinamide dihydrochloride could be researched further for its potential application in the treatment of epilepsy and other seizure disorders.
Antidiabetic Activity
The structural motif of 2-aminothiazole is also associated with antidiabetic activity . As such, N1-1,3-Thiazol-2-ylglycinamide dihydrochloride could be explored for its utility in managing diabetes, possibly through the modulation of insulin signaling pathways.
Antihypertensive Effects
Studies have indicated that 2-aminothiazole derivatives can exhibit antihypertensive effects . This opens up avenues for N1-1,3-Thiazol-2-ylglycinamide dihydrochloride to be investigated as a potential candidate for the treatment of high blood pressure.
Antileishmanial Activity
The compound’s framework has been associated with antileishmanial properties, suggesting its use in the treatment of Leishmaniasis, a disease caused by parasites of the genus Leishmania .
Proteomics Research
N~1~-1,3-Thiazol-2-ylglycinamide dihydrochloride has been utilized in proteomics research as a biochemical tool. Its role in studying protein expression and function could be pivotal in understanding various biological processes and diseases .
properties
IUPAC Name |
2-amino-N-(1,3-thiazol-2-yl)acetamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3OS.2ClH/c6-3-4(9)8-5-7-1-2-10-5;;/h1-2H,3,6H2,(H,7,8,9);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUGHJHFUGXUDCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=N1)NC(=O)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9Cl2N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-N-(thiazol-2-yl)acetamide dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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